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Compound of Interest

Compound Name: (1R,2S)-Xeruborbactam disodium

Cat. No.: B10854609 Get Quote

Essential Safety and Handling Guide for (1R,2S)-
Xeruborbactam Disodium
This guide provides crucial safety and logistical information for laboratory professionals

handling (1R,2S)-Xeruborbactam disodium. Adherence to these procedures is vital for

ensuring personal safety and maintaining a secure laboratory environment.

(1R,2S)-Xeruborbactam disodium is identified as a potent, ultra-broad-spectrum boronic acid

beta-lactamase inhibitor.[1][2] Due to its chemical nature, it is classified as a hazardous

substance that may intensify fire (oxidizer), is harmful if swallowed, causes skin and eye

irritation, and may lead to allergic skin reactions or respiratory difficulties if inhaled.[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling this compound. The following

table summarizes the required protective gear.
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Body Part Required PPE Specifications

Eyes/Face
Safety glasses with side

shields or face shield

Must comply with OSHA

regulation 29 CFR 1910.133 or

European Standard EN166.[4]

Hands Chemical-resistant gloves

Nitrile rubber gloves with a

minimum thickness of 0.11 mm

and a breakthrough time of

480 minutes are

recommended.[5]

Body Protective clothing

A lab coat is required. Long

pants and closed-toe shoes

are mandatory.[6] For larger

quantities or risk of splash, a

chemical-resistant apron

should be worn.

Respiratory Respiratory protection

Use a NIOSH-approved

respirator if ventilation is

inadequate or when handling

fine powders to avoid dust

inhalation.[3]

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powdered form to avoid dust formation.[6][7]

Avoid all contact with skin, eyes, and clothing.[7]

Do not eat, drink, or smoke in areas where the compound is handled or stored.[3]

Wash hands thoroughly with soap and water after handling.[4]
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All equipment used for handling, such as spatulas and weighing boats, should be designated

for this compound or thoroughly decontaminated after use.

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Store separately from combustible materials.[3]

For stock solutions, store at -80°C for up to 6 months or at -20°C for up to 1 month, protected

from moisture and light.[2]

Emergency Procedures
In the event of exposure or a spill, follow these first-aid and containment measures

immediately.
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Incident First-Aid / Spill Response

Eye Contact

Immediately rinse with plenty of water for

several minutes, removing contact lenses if

present and easy to do so. Continue rinsing and

seek medical attention if irritation persists.[3][4]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water.[4][7] If skin irritation or a rash occurs, get

medical help.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[3]

Spill

Evacuate personnel from the area. Wear

appropriate PPE, including respiratory

protection. Avoid dust formation. Carefully scoop

or sweep up the material and place it in a

suitable, labeled container for disposal.[7]

Disposal Plan
All waste containing (1R,2S)-Xeruborbactam disodium must be treated as hazardous waste.

Dispose of the compound and its container in accordance with local, state, and federal

regulations at an approved waste disposal facility.[3][5]

Do not allow the product to enter drains or waterways.

Contaminated PPE and cleaning materials should also be collected and disposed of as

hazardous waste.
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Workflow for Handling and Disposal of (1R,2S)-Xeruborbactam disodium
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Caption: A flowchart illustrating the key steps for safely handling and disposing of (1R,2S)-
Xeruborbactam disodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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